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Compound of Interest

Compound Name: 4-(Trifluoromethyl)phenylhydrazine

Cat. No.: B1295192 Get Quote

Essential Safety and Handling Guide for 4-
(Trifluoromethyl)phenylhydrazine
This guide provides immediate and essential safety protocols for laboratory professionals

handling 4-(Trifluoromethyl)phenylhydrazine. Adherence to these procedures is critical to

ensure personal safety and proper disposal.

Chemical Identifier:

Synonyms: 1-(4-Trifluoromethylphenyl)hydrazine, p-Trifluoromethylphenylhydrazine

CAS Number: 368-90-1

Hazard Identification and Personal Protective
Equipment (PPE)
4-(Trifluoromethyl)phenylhydrazine is classified as hazardous. It is harmful if swallowed, in

contact with skin, or inhaled, and causes skin and serious eye irritation.[1][2][3][4][5] It may also

cause respiratory irritation.[4][6][7][8]

Quantitative Data Summary:
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Property Value Reference

Molecular Formula C7H7F3N2 [9]

Molecular Weight 176.14 g/mol [9][10]

Melting Point 63-65 °C [10]

Boiling Point 118-122 °C at 17 mmHg [10]

Storage Temperature
2-8°C or under -20°C in a

freezer
[9][10]

Hazard Statements
H302, H312, H315, H319,

H332, H335
[3][5][6][7][8][11][12]

Signal Word Warning [2][7][8][10][12]

Recommended Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face

Safety glasses with side-shields or goggles. A

face shield may be necessary for larger

quantities.[6][10]

Skin

Chemical-resistant gloves (e.g., nitrile rubber).

[1][10] Wear appropriate protective clothing to

prevent skin exposure.[1][6]

Respiratory

A NIOSH/MSHA or European Standard EN 149

approved respirator (e.g., N95 dust mask) if

exposure limits are exceeded or if irritation is

experienced.[1][10]

Operational and Disposal Plans
Step-by-Step Handling Protocol:

Engineering Controls: Always handle 4-(Trifluoromethyl)phenylhydrazine in a well-

ventilated area.[6] For procedures with a risk of aerosol or dust generation, use a certified
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chemical fume hood.[2][3] Ensure an eyewash station and safety shower are readily

accessible.[1]

Donning PPE: Before handling, put on all required PPE as specified in the table above.

Dispensing: Carefully weigh and dispense the chemical, avoiding the generation of dust.[6]

Use non-sparking tools.[7]

During Use: Avoid all personal contact, including inhalation.[6] Do not eat, drink, or smoke in

the handling area.[2][6] Keep the container tightly closed when not in use.[2][6]

After Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[2][6] Launder contaminated clothing before reuse.[6]

Spill Response Protocol:

Immediate Action: Evacuate the area if the spill is large. Alert personnel in the vicinity.

Containment (Minor Spills): For small dry spills, carefully sweep or vacuum up the material,

avoiding dust generation, and place it into a suitable, sealed, and labeled disposal container.

[1][3][6]

Containment (Major Spills): For larger spills, prevent the material from entering drains or

waterways.[6]

Decontamination: After the material is collected, wash the spill area with large amounts of

water.[6]

PPE: Wear full PPE, including respiratory protection, during the entire cleanup process.[6]

Disposal Plan:

All waste, including the chemical itself, contaminated materials (e.g., paper towels, gloves), and

empty containers, must be disposed of as hazardous waste.

Waste Collection: Place all waste materials in a clearly labeled, sealed container.
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Disposal: Dispose of the waste container through an authorized hazardous or special waste

collection point, in accordance with local, state, and federal regulations.[2][6] Do not dispose

of it down the drain.

Emergency First Aid Procedures
Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek immediate

medical attention.[2][6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[1] Seek medical attention if

irritation occurs or persists.[6]

Inhalation

Move the victim to fresh air immediately.[1][7] If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[1][7] Seek

immediate medical attention.[2][3]

Ingestion

Do NOT induce vomiting.[2][3] Rinse mouth with

water.[7] Never give anything by mouth to an

unconscious person.[7] Call a physician or

poison control center immediately.[2][3][6]

Diagrams:
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Safe Handling Workflow for 4-(Trifluoromethyl)phenylhydrazine
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Caption: Workflow for safely handling 4-(Trifluoromethyl)phenylhydrazine.
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Key Safety Precautions
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Caption: Logical relationship of key safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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